Cas no 13153-00-9 (Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide)
13153-00-9 structure
Product Name:Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide
CAS No:13153-00-9
MF:C9H11N3OS
MW:209.268140077591
CID:170720
PubChem ID:4191462
Update Time:2025-04-19
Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide
- 1-acetamido-3-phenylthiourea
- 1-acetyl-4-phenyl thiosemicarbazide
- 1-acetyl-4-phenyl-3-thiosemicarbazide
- 1-Acetyl-4-phenyl-thiosemicarbazid
- 2-acetyl-N-phenylhydrazinecarbothioamide
- 4-Phenyl-3-acetylthiosemicarbazide
- AC1N599O
- N-(acetamido)-N'-phenylthiourea
- N4-phenyl acetic acid thio-semicarbazide
- NSC338130
- STK439737
- DTXSID10400592
- acetyl-4-phenyl thiosemicarbazide
- 1-acetyl-4-phenylthiosemicarbazide
- AKOS003329942
- SCHEMBL10189852
- ST50557383
- CCUVLDJKNQKTJS-UHFFFAOYSA-N
- AB01326924-02
- NSC-338130
- NCGC00332782-01
- 13153-00-9
-
- Inchi: 1S/C9H11N3OS/c1-7(13)11-12-9(14)10-8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13)(H2,10,12,14)
- InChI Key: CCUVLDJKNQKTJS-UHFFFAOYSA-N
- SMILES: S=C(NNC(C)=O)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 209.06243
- Monoisotopic Mass: 209.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 53.16
Acetic acid,2-[(phenylamino)thioxomethyl]hydrazide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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